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Cat. No.: B1680565

Revaprazan vs. Omeprazole: A Comparative
Guide to Gastric Ulcer Healing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Revaprazan, a potassium-
competitive acid blocker (P-CAB), and Omeprazole, a proton pump inhibitor (PPI), in the
treatment of gastric ulcers. The information is compiled from clinical trial data and
pharmacological studies to assist in research and development efforts.

Comparative Efficacy Data

A key head-to-head comparison of Revaprazan and Omeprazole was conducted in a
randomized, double-blind, phase lll, multicenter trial. The study aimed to evaluate the efficacy
and safety of Revaprazan compared to Omeprazole in patients with gastric ulcers.[1][2][3] The
primary efficacy parameter was the cumulative healing rate, determined by endoscopy after 4
and 8 weeks of treatment.[1][2][3]
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. Revaprazan (200 Omeprazole (20
Efficacy Parameter p-value

mg) mg)

Cumulative Healing
Rate (Intention-to- 93.0% 89.6% 0.3038
Treat Analysis)

Cumulative Healing
Rate (Per-Protocol 99.1% 100% 0.3229
Analysis)

Data sourced from a Phase Il Clinical Trial of Revaprazan for Gastric Ulcer.[1][2][3]

The results of this trial demonstrated that Revaprazan has a similar efficacy to Omeprazole in
the healing of gastric ulcers over a 4 to 8-week treatment period.[1][2][3] Both drugs were also
found to be well-tolerated by patients.[1][2]

Mechanisms of Action

Revaprazan and Omeprazole both function to reduce gastric acid secretion but through
different mechanisms.

Revaprazan, an acid pump antagonist, works by reversibly binding to the H+/K+ ATPase
(proton pump) on gastric parietal cells.[4][5] This binding is competitive with potassium ions
(K+) and leads to a rapid inhibition of gastric acid secretion.[4][5][6]

Omeprazole, a proton pump inhibitor, is a prodrug that requires activation in the acidic
environment of the parietal cells.[7][8] Once activated, it forms a covalent bond with the H+/K+
ATPase, leading to irreversible inhibition of the proton pump.[8][9] The body must synthesize
new enzyme to restore acid secretion.[8]
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Mechanisms of Action for Revaprazan and Omeprazole

Experimental Protocols

The pivotal Phase Il clinical trial comparing Revaprazan and Omeprazole followed a rigorous

methodology to ensure the validity of its findings.

Study Design: A randomized, double-blind, phase IlI, multicenter trial was conducted.[1][2][3]

Participants: Two hundred and ninety-two subjects with one or more gastric ulcers were

randomized for the study.[1][2][3]

Treatment Regimen: Patients were assigned to one of two treatment groups:

» Revaprazan Group: 200 mg of Revaprazan administered once daily.[1][2][3]

e Omeprazole Group: 20 mg of Omeprazole administered once daily.[1][2][3]

Treatment Duration: The treatment period was for 4 to 8 weeks.[1][2][3]
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Efficacy Assessment: The primary endpoint was the cumulative healing rate of gastric ulcers,
which was assessed via endoscopy at 4 and 8 weeks of treatment.[1][2][3] A secondary
endpoint was the improvement rate of pain.[1][2][3]

Statistical Analysis: Both intention-to-treat and per-protocol analyses were performed to
compare the cumulative healing rates between the two groups.[1][2][3]

Clinical Trial Workflow for Gastric Ulcer Healing
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Phase Il Clinical Trial Workflow

Comparative Efficacy Summary

The available clinical trial data suggests that Revaprazan is a viable alternative to Omeprazole
for the treatment of gastric ulcers, offering a similar efficacy and safety profile.[1][2][3] The
choice between these two agents may depend on factors such as regional availability, cost,
and specific patient characteristics.
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Comparative Efficacy Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1680565?utm_src=pdf-custom-synthesis
https://www.e-ce.org/journal/view.php?number=4609
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.semanticscholar.org/paper/Phase-III-Clinical-Trial-of-Revaprazan-(Revanex(R))-Chang-Chung/0f5d42ca1a67e5e882cd5c4120f34ba727663299
https://www.e-ce.org/journal/view.php?year=2007&vol=34&page=312
https://synapse.patsnap.com/article/what-is-the-mechanism-of-revaprazan-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC2871596/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2871596/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2871596/
https://synapse.patsnap.com/article/what-is-revaprazan-hydrochloride-used-for
https://www.youtube.com/watch?v=5-lXFNQlSgw
https://synapse.patsnap.com/article/what-is-the-mechanism-of-omeprazole
https://pubmed.ncbi.nlm.nih.gov/2029801/
https://www.benchchem.com/product/b1680565#comparative-efficacy-of-revaprazan-versus-omeprazole-in-gastric-ulcer-healing
https://www.benchchem.com/product/b1680565#comparative-efficacy-of-revaprazan-versus-omeprazole-in-gastric-ulcer-healing
https://www.benchchem.com/product/b1680565#comparative-efficacy-of-revaprazan-versus-omeprazole-in-gastric-ulcer-healing
https://www.benchchem.com/product/b1680565#comparative-efficacy-of-revaprazan-versus-omeprazole-in-gastric-ulcer-healing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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